3-{[2-(1-naphthoylamino)-3-phenylacryloyl]amino}benzoic acid

• IUPAC Name: 3-[[(E)-2-(naphthalene-1-carbonylamino)-3-phenylprop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C27H20N2O4/c30-25(23-15-7-11-19-10-4-5-14-22(19)23)29-24(16-18-8-2-1-3-9-18)26(31)28-21-13-6-12-20(17-21)27(32)33/h1-17H,(H,28,31)(H,29,30)(H,32,33)/b24-16+
• InChI Key: LGFAZDVUSBOXKR-LFVJCYFKSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C(=O)NC2=CC=CC(=C2)C(=O)O)NC(=O)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C(=O)NC2=CC=CC(=C2)C(=O)O)/NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C27H20N2O4
• Molecular Weight: 436.5 g/mol

Description

3-{[2-(1-naphthoylamino)-3-phenylacryloyl]amino}benzoic acid, also known as NAPA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. NAPA is a derivative of 1-naphthylamine and has a molecular formula of C28H20N2O3.

Scientific Research Applications

3-{[2-(1-naphthoylamino)-3-phenylacryloyl]amino}benzoic acid has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has been shown to exhibit anti-inflammatory and analgesic effects. It has also been studied for its potential use as an anticancer agent. This compound has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, this compound has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine in the brain.

Mechanism of Action

The mechanism of action of 3-{[2-(1-naphthoylamino)-3-phenylacryloyl]amino}benzoic acid is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. This compound has also been shown to inhibit the activity of acetylcholinesterase, as mentioned earlier.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, this compound has been shown to inhibit the activity of acetylcholinesterase, which may be beneficial in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[2-(1-naphthoylamino)-3-phenylacryloyl]amino}benzoic acid in lab experiments is its synthetic nature, which allows for precise control of the chemical structure and purity of the compound. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-{[2-(1-naphthoylamino)-3-phenylacryloyl]amino}benzoic acid. For example, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. In addition, more studies are needed to investigate the potential use of this compound as an anticancer agent and in the treatment of Alzheimer's disease. Finally, further studies are needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 3-{[2-(1-naphthoylamino)-3-phenylacryloyl]amino}benzoic acid involves the condensation of 2-amino-1-naphthol with 3-phenylacryloyl chloride, followed by the reaction of the resulting intermediate with 3-aminobenzoic acid. The final product is obtained after purification through recrystallization.